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Compound of Interest

Compound Name: Nickel chromate

Cat. No.: B085382

Technical Support Center: Nickel-Chromium
Alloys

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding the use of nickel-chromium alloys in research and development settings.

Frequently Asked Questions (FAQSs)

Q1: I am observing unexpected corrosion on my nickel-chromium alloy components after
exposure to high temperatures. What could be the cause?

Al: High-temperature corrosion in nickel-chromium alloys is often due to interaction with
specific contaminants in the operating environment. Key factors include:

o Sulfur Compounds: At elevated temperatures, sulfur can react with nickel to form a low-
melting-point eutectic compound, leading to a liquid phase attack and significant corrosion.
[1][2] Alloys with higher chromium content (over 30%) are more resistant to this form of
attack due to the preferential formation of chromium sulfides.[1][3]

o Fuel Ashes: Certain fuel ashes, particularly those containing vanadium, can be aggressive.
[3] These ashes can have a fluxing effect on the protective oxide scale, increasing the alloy's
susceptibility to oxidation.[3]
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e Oxidizing Agents: Strong oxidizing agents can react with both nickel and chromium, leading
to degradation.[4]

Q2: My experimental results are inconsistent when using nickel-chromium alloy instruments.
Could the alloy be reacting with my chemical reagents?

A2: Yes, nickel-chromium alloys can react with several types of chemicals, which may interfere
with your experimental results. Incompatible materials to avoid include:

e Strong Acids: Direct contact with strong acids should be avoided.[4][5][6][7]

e Oxidizing Materials: Materials such as ammonium nitrite and bromine pentafluoride are
incompatible.[4][5]

o Halogenated Compounds: Contact with halogenated extinguishing agents should be
avoided, especially with small chips or fines of the alloy.[6]

e Organic Solvents: Certain organic solvents like methanol are listed as incompatible with
nickel.[4]

Q3: Are there any specific materials | should avoid in the construction of my experimental setup
that will be in contact with nickel-chromium alloys at high temperatures?

A3: Yes, to prevent adverse reactions and maintain the integrity of your setup, avoid direct
contact between nickel-chromium alloys and the following materials at high temperatures:

o Flammable Materials: Do not mount nichrome wire near paper, plastic, or wood.[8]
o Certain Metals: Contact with aluminum should be avoided.[4]

o Water (with molten metal): Do not use water for fires involving molten nickel-chromium alloy,
as it can react violently.[6][9]

Troubleshooting Guide

Issue: Accelerated Corrosion or "Wart-like" Formations on the Alloy Surface
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Potential Cause Troubleshooting Steps

1. Analyze the operating environment for
sources of sulfur (e.g., fuel, insulation,
atmospheric contaminants). 2. If sulfur is
S present, consider using an alloy with a higher

Sulfidation Attack _ _
chromium content (>30%) for better resistance.
[1] 3. Implement a cleaning protocol to remove
any sulfur-containing deposits from the alloy

surface.

1. Analyze the composition of any ash or
deposits on the alloy surface, specifically
looking for vanadium.[3] 2. If vanadium is
Attack by Fuel Ashes present, consider using a higher chromium
content alloy.[3] 3. Explore the use of protective
coatings or sheaths to shield the nickel-

chromium alloy.

Issue: Discoloration and Degradation in an Acidic Environment

Potential Cause Troubleshooting Steps

1. Identify the specific acid, its concentration,
and the operating temperature. 2. For strongly
oxidizing acids like nitric acid, ensure the nickel-
chromium alloy has at least 15% chromium.[10]
Acid Corrosion 3. For reducing acids like pure hydrochloric acid,
a nickel-molybdenum alloy may be a better
choice. 4. If oxidizing impurities are present in a
reducing acid, a nickel-chromium-molybdenum

alloy is often the most suitable option.

Incompatible Materials Summary

The following table summarizes materials that are generally incompatible with nickel-chromium
alloys.
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Category Incompatible Materials

Acids Strong Acids[4][5][6][7]

Oxidizing Agents Strong Oxi-dizers, Ammonium Nitrite, Bromine
Pentafluoride[4][5]

Sulfur Compounds Sulfur compounds at high temperatures[1][2][4]

Metals Aluminuml[4]

Organic Solvents Methanol[4]

Other Wood, p-Dioxane[4], Flammable materials[8]

Experimental Protocols

Standard Test Method for Pitting and Crevice Corrosion Resistance (ASTM G48)

This method is often used to determine the resistance of stainless steels and related alloys to
pitting and crevice corrosion.

e Specimen Preparation: Test specimens are cleaned and measured. For crevice corrosion
testing, crevice-formers are attached.

» Test Solution: A solution of 6% ferric chloride is typically used.

o Exposure: The specimens are immersed in the test solution for a specified period (e.g., 72
hours) at a constant temperature.

o Evaluation: After exposure, the specimens are cleaned and examined for pitting and crevice
corrosion. The weight loss is also measured to determine the corrosion rate.

Logical Relationship of Incompatible Materials
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Caption: Incompatibility pathways for nickel-chromium alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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